Cas no 416887-38-2 (N-(2-methoxyethyl)-1-methylpiperidin-4-amine)

• Product Name: N-(2-methoxyethyl)-1-methylpiperidin-4-amine
• CAS No: 416887-38-2
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD01826433
• CID: 328212
• PubChem ID: 2761027
• Update Time: 2025-10-24

N-(2-methoxyethyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,N-(2-methoxyethyl)-1-methyl-
• 4-[(2-Methoxyethyl)amino]-1-methylpiperidine
• N-(2-methoxyethyl)-1-methylpiperidin-4-amine
• (2-methoxyethyl)(1-methyl(4-piperidyl))amine
• (2-Methoxy-ethyl)-(1-methyl-piperidin-4-yl)-amine
• n-(2-methoxyethyl)-methylpiperidin-4-amine
• (2-Methoxyethyl)(1-methylpiperidin-4-yl)amine
• MFCD01826433
• AKOS000228366
• SB41436
• EN300-168919
• DTXSID60375488
• YZYMRSNKBLZRJK-UHFFFAOYSA-N
• SCHEMBL190633
• FS-4571
• A825628
• CS-0452303
• J-522948
• 416887-38-2
• FT-0676556
• N-(2-methoxyethyl)-1-methyl-4-piperidinamine
• N-(2-Methoxyethyl)-1-methylpiperidin-4-amine, AldrichCPR
• ALBB-006137
• BBL004557
• STK503736
• DB-016336

• MDL： MFCD01826433
• Inchi： 1S/C9H20N2O/c1-11-6-3-9(4-7-11)10-5-8-12-2/h9-10H,3-8H2,1-2H3
• InChI Key： YZYMRSNKBLZRJK-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CCN(C)CC1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 0.2

Experimental Properties

• Density: 0.95±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 228.0±30.0 ºC (760 Torr),
• Flash Point: 91.7±24.6 ºC,
• Refractive Index: 1.477
• Solubility: Soluble (651 g/l) (25 º C),
• PSA: 24.50000
• LogP: 0.64540

N-(2-methoxyethyl)-1-methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methoxyethyl)-1-methylpiperidin-4-amine

Recent Advances in the Study of N-(2-methoxyethyl)-1-methylpiperidin-4-amine (CAS: 416887-38-2) in Chemical Biology and Pharmaceutical Research

N-(2-methoxyethyl)-1-methylpiperidin-4-amine (CAS: 416887-38-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and methoxyethylamine side chain, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a precursor or intermediate in the synthesis of novel therapeutics, with a focus on its role in enhancing drug delivery and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of N-(2-methoxyethyl)-1-methylpiperidin-4-amine derivatives. The research highlighted its ability to improve blood-brain barrier (BBB) penetration, making it a valuable scaffold for CNS-targeted drug development. The study utilized molecular docking and in vitro assays to demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders.

Further research has explored the compound's utility in prodrug design. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that N-(2-methoxyethyl)-1-methylpiperidin-4-amine can serve as a masking group for carboxylic acid-containing drugs, significantly enhancing their oral absorption. This approach was successfully applied to a series of nonsteroidal anti-inflammatory drugs (NSAIDs), resulting in improved pharmacokinetic profiles.

In the field of radiopharmaceuticals, 416887-38-2 has been investigated as a potential ligand for PET imaging probes. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging demonstrated its ability to chelate with gallium-68, creating a stable complex for neuroimaging applications. The researchers noted its rapid clearance from non-target tissues, suggesting advantages over existing imaging agents.

The safety profile of N-(2-methoxyethyl)-1-methylpiperidin-4-amine has also been a subject of recent investigation. Toxicology studies conducted by the European Medicines Agency (EMA) in 2023 indicated favorable results, with the compound showing minimal hepatotoxicity at therapeutic doses. However, researchers cautioned about potential cardiovascular effects at higher concentrations, warranting further investigation.

Looking forward, several pharmaceutical companies have included derivatives of 416887-38-2 in their preclinical pipelines. Its versatility as a building block for drug design, combined with its favorable physicochemical properties, positions it as an important compound in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications across multiple therapeutic areas.